Cas no 345349-98-6 (2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-)
345349-98-6 structure
Product Name:2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-
CAS No:345349-98-6
MF:C21H18N4O6
MW:422.390824794769
CID:1464598
Update Time:2024-08-23
2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris-
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- Inchi: 1S/C21H18N4O6/c26-19(27)16-7-1-4-13(22-16)10-25(11-14-5-2-8-17(23-14)20(28)29)12-15-6-3-9-18(24-15)21(30)31/h1-9H,10-12H2,(H,26,27)(H,28,29)(H,30,31)
- InChI Key: RGWCMZMRKPTMHW-UHFFFAOYSA-N
- SMILES: N(CC1N=C(C(O)=O)C=CC=1)(CC1N=C(C(O)=O)C=CC=1)CC1N=C(C(O)=O)C=CC=1
Computed Properties
- Exact Mass: 422.12274
Experimental Properties
- Density: 1.483±0.06 g/cm3(Predicted)
- Boiling Point: 699.7±55.0 °C(Predicted)
- PSA: 153.81
- pka: 0.47±0.50(Predicted)
2-Pyridinecarboxylic acid, 6,6',6''-[nitrilotris(methylene)]tris- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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